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Compound of Interest

Compound Name: 3-Ethyl-4-methylpentanoic acid

Cat. No.: B2598033 Get Quote

CAS Number: 60308-89-6

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Ethyl-4-methylpentanoic acid,

a branched-chain fatty acid (BCFA). While specific research on this particular molecule is

limited, this document consolidates available physicochemical data, proposes a detailed

synthetic route, and explores potential biological activities based on the broader class of

BCFAs, offering a valuable resource for those in research and drug development.

Physicochemical Properties
Quantitative data for 3-Ethyl-4-methylpentanoic acid is summarized in the table below.

Experimental values for properties such as melting and boiling points are not readily available

in the literature; therefore, some values are predicted.
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Property Value Source

Molecular Formula C8H16O2 PubChem[1]

Molecular Weight 144.21 g/mol PubChem[1]

IUPAC Name 3-ethyl-4-methylpentanoic acid PubChem[1]

Canonical SMILES CCC(CC(=O)O)C(C)C PubChem[1]

InChI Key
JOTRMYCCALXLNJ-

UHFFFAOYSA-N
PubChem[1]

CAS Number 60308-89-6 PubChem[1]

Predicted XLogP3 2.4 PubChem[1]

Predicted Boiling Point Not Available

Predicted Melting Point Not Available

Solubility Not Available

Hazards

Causes skin irritation, serious

eye damage, and may cause

respiratory irritation.

PubChem[1]

Synthesis and Experimental Protocols
A specific, detailed experimental protocol for the synthesis of 3-Ethyl-4-methylpentanoic acid
is not explicitly documented in readily available literature. However, a plausible and efficient

route is via the malonic ester synthesis, a well-established method for preparing substituted

carboxylic acids. The following protocol is adapted from the known synthesis of similar

branched-chain fatty acids, such as 3-methylpentanoic acid.

Proposed Synthesis: Malonic Ester Synthesis
This method involves the alkylation of diethyl malonate. To achieve the desired substitution

pattern of 3-Ethyl-4-methylpentanoic acid, a sequential alkylation approach would be

necessary.

Experimental Protocol:
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Enolate Formation: Sodium ethoxide is prepared by dissolving sodium metal in absolute

ethanol under an inert atmosphere (e.g., nitrogen or argon). Diethyl malonate is then added

dropwise to the sodium ethoxide solution at room temperature to form the sodium enolate of

diethyl malonate.

First Alkylation: 1-bromobutane is added to the solution of the malonate enolate. The

reaction mixture is heated to reflux to facilitate the SN2 reaction, yielding diethyl (1-

butyl)malonate.

Second Enolate Formation: A second equivalent of sodium ethoxide is added to the reaction

mixture to deprotonate the remaining acidic proton on the alpha-carbon of the diethyl (1-

butyl)malonate.

Second Alkylation: Ethyl iodide is then added to the reaction mixture, and the solution is

refluxed to introduce the ethyl group, forming diethyl (1-butyl)(1-ethyl)malonate.

Hydrolysis and Decarboxylation: The resulting dialkylated malonic ester is saponified using a

strong base, such as potassium hydroxide, in an aqueous or alcoholic solution, followed by

heating. This hydrolyzes the ester groups to carboxylates. The reaction mixture is then

acidified with a strong acid, like sulfuric acid, which protonates the carboxylates to form the

dicarboxylic acid. Upon further heating, this intermediate undergoes decarboxylation to yield

the final product, 3-Ethyl-4-methylpentanoic acid.

Purification: The crude product can be purified by distillation under reduced pressure or by

column chromatography.
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Synthesis Workflow for 3-Ethyl-4-methylpentanoic Acid

Step 1: Enolate Formation

Step 2: Alkylation

Step 3: Saponification & Decarboxylation

Step 4: Purification

Diethyl Malonate

Malonate Enolate

+ NaOEt

Sodium Ethoxide

Diethyl sec-butylmalonate

+ 1-bromobutane

1-bromobutane

sec-butylmalonic acid

+ KOH, H2O, heat

Potassium Hydroxide

3-Ethyl-4-methylpentanoic acid

Heat, -CO2

Purified Product

Distillation
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Conceptual Signaling Pathway for a BCFA

3-Ethyl-4-methyl-
pentanoic Acid
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(e.g., GPCR)
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activates

Kinase Cascade
(e.g., MAPK/ERK)

activates

Transcription Factor
(e.g., CREB, NF-kB)
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Nucleus
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Gene Expression
(Metabolism, Proliferation,

Inflammation)

regulates
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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